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Compound of Interest

Compound Name: JHW007 hydrochloride

Cat. No.: B15287239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JHW007 hydrochloride, a derivative of benztropine, is a psychoactive compound that has

garnered significant interest for its unique interaction with monoamine transporters. As a high-

affinity ligand for the dopamine transporter (DAT), it exhibits a distinct pharmacological profile

compared to typical DAT inhibitors like cocaine. This technical guide provides an in-depth

overview of the binding affinity of JHW007 hydrochloride for the dopamine (DAT),

norepinephrine (NET), and serotonin (SERT) transporters, complete with detailed experimental

protocols and visual representations of its proposed mechanisms of action.

Data Presentation: Binding Affinity of JHW007
Hydrochloride
The binding affinity of JHW007 hydrochloride for DAT, NET, and SERT has been quantified

through radioligand binding assays. The data consistently demonstrates a high and selective

affinity for the dopamine transporter.
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Transporter Ki (nM)
Species/Syste
m

Radioligand Reference

DAT 25 Not Specified Not Specified

7.40 (high affinity

site)

Rat Striatal

Membranes
[3H]JHW 007

4400 (low affinity

site)

Rat Striatal

Membranes
[3H]JHW 007

8.18 (high affinity

site)

Mouse Striatal

Membranes
[3H]JHW 007

2750 (low affinity

site)

Mouse Striatal

Membranes
[3H]JHW 007

43.7
hDAT-transfected

cells
[3H]JHW 007

NET 1330 Not Specified Not Specified

SERT 1730 Not Specified Not Specified

Ki: Inhibition constant, a measure of binding affinity. A lower Ki value indicates a higher binding

affinity.

Experimental Protocols: Radioligand Competition
Binding Assay
The binding affinity of JHW007 hydrochloride for monoamine transporters is typically
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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